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An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E/Z)-CCR-11, a selective inhibitor

of the cyclase activity of CD38. The document details its mechanism of action, quantitative

inhibitory data, and the experimental protocols used for its characterization. (E/Z)-CCR-11 has

been identified as "Compound 12" in foundational research and is notable for its ability to

increase cellular NAD+ levels and stimulate interferon-gamma (IFN-γ) production, highlighting

its potential as an immunostimulatory agent.

Core Concepts and Mechanism of Action
CD38 is a transmembrane glycoprotein with dual enzymatic functions: an ADP-ribosyl cyclase

and a cADPR hydrolase.[1] These activities are crucial in regulating intracellular calcium

signaling and NAD+ metabolism. By catalyzing the conversion of NAD+ to cyclic ADP-ribose

(cADPR) and adenosine diphosphate-ribose (ADPR), CD38 is a key consumer of cellular

NAD+.[2] A decline in NAD+ levels is associated with various age-related and metabolic

diseases.

(E/Z)-CCR-11, also referred to as Compound 12, has been identified as a selective inhibitor of

the CD38 cyclase function.[2] By specifically blocking this enzymatic activity, (E/Z)-CCR-11
prevents the degradation of NAD+, leading to an increase in intracellular NAD+ (specifically, its

reduced form, NADH) levels.[2] Elevated NAD+ can, in turn, enhance the activity of NAD+-
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dependent enzymes and influence cellular metabolic and signaling pathways. Furthermore,

treatment of peripheral blood mononuclear cells (PBMCs) with (E/Z)-CCR-11 has been shown

to increase the production of the pro-inflammatory cytokine interferon-gamma (IFN-γ),

suggesting a role in modulating immune responses.[2]

Quantitative Data Summary
The inhibitory activity and cellular effects of (E/Z)-CCR-11 are summarized in the tables below.

Inhibitory Activity of (E/Z)-CCR-11

(Compound 12)

Target Enzyme CD38 Cyclase

IC50 20.8 μM

Selectivity >100 μM against CD38 Hydrolase

Cellular Effects of (E/Z)-CCR-11 (Compound

12) in Activated PBMCs

Effect on NADH+ Levels (at 1 µM) 82.0% increase at 0.5 hours

Effect on Interferon-γ Levels (at 10 µM) Significant increase at 48 hours and 12 days

Signaling and Experimental Workflow Diagrams
CD38 Signaling Pathway and Inhibition by (E/Z)-CCR-11
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CD38 Signaling and Inhibition by (E/Z)-CCR-11
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Workflow for (E/Z)-CCR-11 Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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